Cas no 1227515-32-3 (6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1227515-32-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD16606185
• CID: 4689028
• PubChem ID: 90403328
• Update Time: 2025-11-01

6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-hydroxy-2-(trifluoromethyl)pyridine
• FZOCOQLLNZJMPF-UHFFFAOYSA-N
• FCH1135086
• 6-Amino-2-(trifluoromethyl)pyridin-3-ol
• SCHEMBL16028855
• 1227515-32-3
• DTXSID601271541
• BS-51037
• E76695
• CS-0438634
• 3-Pyridinol, 6-amino-2-(trifluoromethyl)-
• 6-Amino-2-trifluoromethyl-pyridin-3-ol
• starbld0018630
• 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine

• MDL： MFCD16606185
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-3(12)1-2-4(10)11-5/h1-2,12H,(H2,10,11)
• InChI Key： FZOCOQLLNZJMPF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N)N=1)O)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1
• XLogP3: 1.1

Additional information on 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1227515-32-3)

6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine, with the CAS number 1227515-32-3, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and amino-hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C6H5F3N2O, combines aromaticity with polar substituents, making it valuable for drug discovery and material science applications.

The trifluoromethyl group in 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine enhances lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers frequently explore this compound for its potential in designing kinase inhibitors, antibacterial agents, and central nervous system (CNS) therapeutics. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a critical focus area for improving drug efficacy and safety profiles.

In agrochemical applications, CAS 1227515-32-3 contributes to the development of novel pesticides and herbicides. The pyridine scaffold’s ability to interact with biological targets aligns with the growing demand for environmentally sustainable crop protection solutions. Industry trends emphasize green chemistry and reduced ecological toxicity, positioning this compound as a candidate for next-generation formulations.

Synthetic routes to 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine often involve halogenation, amination, and hydroxylation strategies. Advanced techniques like flow chemistry and catalyzed cross-coupling are increasingly adopted to improve yield and scalability. Analytical characterization typically employs NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with regulatory standards such as ICH guidelines.

The compound’s relevance extends to material science, where its electron-withdrawing trifluoromethyl group aids in designing organic semiconductors and photoactive materials. With the rise of flexible electronics and optoelectronic devices, researchers investigate its potential in OLEDs and sensors.

Market insights reveal growing inquiries about CAS 1227515-32-3 suppliers, pricing trends, and custom synthesis options. FAQs often address its solubility (notably in polar aprotic solvents), storage conditions (recommended under inert atmospheres), and handling precautions. Regulatory status varies by region, but it generally falls under non-hazardous classifications for research use.

Emerging applications in bioconjugation and proteomics further underscore its interdisciplinary utility. As AI-driven drug discovery accelerates, computational models increasingly predict derivatives of 6-Amino-3-hydroxy-2-(trifluoromethyl)pyridine for targeted therapies, aligning with precision medicine initiatives.

In summary, 1227515-32-3 represents a multifaceted building block bridging pharmaceutical innovation, sustainable agriculture, and advanced materials. Its adaptability to evolving scientific paradigms ensures continued relevance in high-impact research domains.